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Compound of Interest

Compound Name: Desertomycin A

Cat. No.: B15597087

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of Desertomycin A, a macrolide antibiotic
with significant potential in drug development. This document is intended for researchers,
scientists, and professionals in the field of pharmacology and drug discovery.

Chemical Structure and Physicochemical Properties

Desertomycin A is a 42-membered macrocyclic lactone produced by various species of
Streptomyces. Its complex structure features a polyol chain, a sugar moiety, and an amino

group.

Table 1: Physicochemical Properties of Desertomycin A
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Property Value Source
Molecular Formula C61H109NO21

Molecular Weight 1192.5 g/mol

Appearance White solid

Soluble in ethanol, methanol,

Solubility DMF, DMSO; Limited water
solubility

Storage Temperature -20°C

CAS Number 121820-50-6

Biological and Pharmacological Properties

Desertomycin A exhibits a broad spectrum of biological activities, making it a compound of
interest for further investigation.

Antimicrobial Activity

Desertomycin A demonstrates potent activity against a range of Gram-positive and Gram-
negative bacteria, as well as yeasts and fungi. Of particular note is its activity against
Mycobacterium tuberculosis, the causative agent of tuberculosis.

Table 2: Antimicrobial Activity of Desertomycin A and Related Compounds
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Organism Compound MIC/EC50 Source

Mycobacterium

] Desertomycin A EC50: 25 pug/mL
tuberculosis
Mycobacterium _
) Desertomycin G MIC: 16 pg/mL
tuberculosis
Gram-positive ) )
) Desertomycin A Active
bacteria (general)
Gram-negative ) )
. Desertomycin A Active
bacteria (general)
Yeasts and Fungi ] ]
Desertomycin A Active

(general)

Antitumor Activity

Recent studies have highlighted the cytotoxic effects of desertomycins against various human
tumor cell lines. For instance, Desertomycin G, a related compound, has shown activity against
human breast adenocarcinoma (MCF-7) and colon carcinoma (DLD-1) cell lines, while not
affecting normal mammary fibroblasts.

Mechanism of Action

The primary mechanism of action of Desertomycin A appears to be the disruption of the
plasma membrane's integrity. This leads to a significant leakage of potassium ions from the
cell. At higher concentrations, it has also been observed to affect protein synthesis. While the
precise signaling pathways affected by Desertomycin A have not been fully elucidated, its
membrane-disrupting activity is a key aspect of its biological function. Molecular docking
studies have suggested that desertomycins can bind to bacterial proteins such as RPSL,
RPLC, and CLPC1, which are involved in ribosome function and protein quality control.
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Caption: Proposed mechanism of action for Desertomycin A.

Experimental Protocols

The following sections outline the general methodologies employed in the study of
Desertomycin A.

Isolation and Purification

Desertomycin A is typically isolated from the fermentation broth of Streptomyces species. A
general workflow for its isolation and purification is as follows:
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 To cite this document: BenchChem. [Desertomycin A: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597087#desertomycin-a-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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